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Compound of Interest

Methyl 4-
Compound Name: )
aminocyclohexanecarboxylate

Cat. No.: B1348351

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety, handling, and toxicological
information for methyl 4-aminocyclohexanecarboxylate, with a primary focus on its
hydrochloride salt (CAS No. 61367-07-5 for the trans-isomer), which is the common form in
laboratory use. This guide is intended to equip researchers and professionals with the
necessary information to handle this chemical intermediate safely.

Chemical Identification and Properties

Methyl 4-aminocyclohexanecarboxylate is a cycloaliphatic amine ester used as an
intermediate in pharmaceutical and chemical research.[1][2] It is typically supplied as a white to
off-white crystalline powder.[1][2]

Table 1: Physical and Chemical Properties of Methyl 4-
aminocyclohexanecarboxylate Hydrochloride
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Property Value Source(s)
CAS Number 61367-07-5 (trans-isomer) [3114]
Molecular Formula CsH16CINO2 [5]1[6]
Molecular Weight 193.67 g/mol [51[7]
Appearance White to almost white crystal or e
powder

Melting Point 140-142 °C [2]

Boiling Point 255.4 °C at 760 mmHg [7]

Flash Point 108.3°C [7]
Solubility Soluble in water [7]

Room temperature; keep in a
Storage Temperature ] [8]
dark, dry, and sealed container

Hazard Identification and Classification

This chemical is classified as hazardous under the Globally Harmonized System (GHS). The
primary hazards are related to acute oral toxicity, skin irritation, serious eye damage, and
respiratory irritation.[3]

Table 2: GHS Hazard Classification for Methyl 4-
aminocyclohexanecarboxylate Hydrochloride
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Hazard Class Category Hazard Statement Source(s)

H302: Harmful if

Acute Toxicity, Oral Category 4 [3]
swallowed
Skin H315: Causes skin
) o Category 2 S [3]
Corrosion/Irritation irritation

H318 / H319: Causes

Serious Eye ]
Category 1/ 2A serious eye damage / [11[31[5]

Damage/Irritation Lo
irritation

Specific Target Organ
o ) H335: May cause
Toxicity (Single Category 3 _ . [3]
respiratory irritation
Exposure)

Toxicological Summary

While specific LD50 data for methyl 4-aminocyclohexanecarboxylate hydrochloride are not
readily available in public literature, the GHS classification provides a basis for its toxicological
profile.[6][9]

o Acute Oral Toxicity (Category 4): This classification indicates that the substance is harmful if
swallowed. The LD50 value for this category typically falls in the range of 300 to 2000 mg/kg
for rats.

o Skin Irritation (Category 2): Causes skin irritation upon direct contact.[3]

e Serious Eye Damage (Category 1/ 2A): The chemical is capable of causing serious, and
potentially irreversible, eye damage upon contact.[1][3][5]

» Respiratory Irritation (Category 3): Inhalation of dust or fumes may cause irritation to the
respiratory tract.[3]

» Carcinogenicity and Mutagenicity: No components of this product at levels greater than or
equal to 0.1% are identified as probable, possible, or confirmed human carcinogens by
IARC, ACGIH, or NTP.[3]
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Safe Handling and Storage

Adherence to proper laboratory procedures is critical to minimize risk.

Handling: Avoid all contact with skin and eyes, and prevent inhalation of dust.[3] Use only in
a well-ventilated area, preferably within a chemical fume hood.[3] Wear appropriate personal

protective equipment (see Section 5).[3] Do not eat, drink, or smoke in handling areas.[3]
Wash hands thoroughly after handling.[3]

Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated place.[3] Keep
away from incompatible materials such as strong acids, strong alkalis, and strong oxidizing
or reducing agents.[3]

Personal Protective Equipment (PPE)

Comprehensive PPE is mandatory when handling this substance.

o Eye/Face Protection: Wear chemical safety goggles with side-shields or a face shield.[3] An
eyewash station should be readily accessible.[3]

Skin Protection: Wear impervious protective gloves (e.g., nitrile) and a lab coat or other
protective clothing to prevent skin contact.[3]

Respiratory Protection: If engineering controls are insufficient to maintain airborne
concentrations below exposure limits, or if dust formation is likely, a suitable particulate
respirator should be used.[3]

First-Aid Measures
Immediate action is required in case of exposure.

« If Inhaled: Remove the victim to fresh air and keep them at rest in a position comfortable for
breathing.[3] If breathing is difficult, administer oxygen. Seek medical attention.[3]

« If on Skin: Immediately wash with plenty of soap and water.[3] Remove contaminated
clothing and wash it before reuse.[3] Seek medical attention if irritation persists.[3]
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 If in Eyes: Rinse cautiously with water for several minutes.[3] Remove contact lenses, if
present and easy to do. Continue rinsing.[3] Immediately call a physician, as the substance
can cause serious eye damage.[5]

« If Swallowed: Rinse mouth with water.[3] Do NOT induce vomiting. Call a physician or poison
control center immediately.[3]
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Route of Exposure

Exposure Occurs

Y Y

Inhalation Skin Contact Eye Contact Ingestion

Immediate Actions
\ \ \/ \

Move to Fresh Air Wash with Soap & Water Rinse Eyes for 15+ min Rinse Mouth
Keep at Rest Remove Contaminated Clothing Remove Contact Lenses Do NOT Induce Vomiting

If breathing is difficult If irritation persists

Medical Attention

Seek Medical Attention Call Physician Immediately
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Start: Assess Dermal Irritation
(OECD 404)

Animal Preparation
(Albino Rabbit, Clipped Fur)

i

Apply 0.5g of Substance
to 6 cm? Skin Area

i

Cover with Gauze Patch &
Semi-Occlusive Dressing

4-Hour Exposure Period

Remove Patch and
Clean Test Site

i

Observe & Score Erythema/Edema
(1, 24, 48, 72 hours)

Reversible Effects within 14 days?

No Yes

ClassliyjesiS KTt Not Classified as Irritant

(Category 2)

End

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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